Cas no 110358-10-6 (1-Piperazinepropanol, b,4-dimethyl-)

• Product Name: 1-Piperazinepropanol, b,4-dimethyl-
• CAS No: 110358-10-6
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• MDL: MFCD32663846
• CID: 128793
• PubChem ID: 53424683
• Update Time: 2025-11-01

1-Piperazinepropanol, b,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanol, b,4-dimethyl-
• 2-METHYL-3-(4-METHYLPIPERAZIN-1-YL)PROPAN-1-OL
• 1-Piperazinepropanol,-bta-,4-dimethyl-(6CI)
• 110358-10-6
• LS-12565
• DTXSID70698579
• SCHEMBL20344866
• AKOS040766427
• MFCD32663846

• MDL： MFCD32663846
• Inchi： 1S/C9H20N2O/c1-9(8-12)7-11-5-3-10(2)4-6-11/h9,12H,3-8H2,1-2H3
• InChI Key： QUHRDEWRRRJDME-UHFFFAOYSA-N
• SMILES： OCC(C)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 172.158
• Monoisotopic Mass: 172.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7A^2
• XLogP3: 0.2

Additional information on 1-Piperazinepropanol, b,4-dimethyl-

Research Brief on 1-Piperazinepropanol, β,4-dimethyl- (CAS: 110358-10-6): Recent Advances and Applications in Chemical Biology and Medicine

The compound 1-Piperazinepropanol, β,4-dimethyl- (CAS: 110358-10-6) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the piperazine ring and dimethyl substitutions, make it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the role of 1-Piperazinepropanol, β,4-dimethyl- as a key intermediate in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective serotonin receptor modulators, which show promise for treating neurological disorders such as depression and anxiety. The compound's ability to act as a chiral building block has also been exploited in asymmetric synthesis, enabling the production of enantiomerically pure pharmaceuticals with enhanced efficacy and reduced side effects.

In the realm of chemical biology, researchers have utilized 1-Piperazinepropanol, β,4-dimethyl- as a probe to study protein-ligand interactions. Its structural flexibility allows for easy modification, making it an ideal candidate for fragment-based drug design. A 2024 study in ACS Chemical Biology reported the successful incorporation of this compound into a library of fragments used to identify novel inhibitors of kinase enzymes, which are critical targets in cancer therapy. The study revealed that derivatives of 1-Piperazinepropanol, β,4-dimethyl- exhibited potent inhibitory activity against several oncogenic kinases, with IC50 values in the low micromolar range.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. Research conducted by pharmaceutical companies indicates that 1-Piperazinepropanol, β,4-dimethyl- derivatives exhibit favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, making them suitable candidates for further preclinical development. Notably, a patent filed in 2023 describes a series of prodrugs based on this scaffold, designed to improve oral bioavailability and target specificity for inflammatory diseases.

Looking ahead, the potential applications of 1-Piperazinepropanol, β,4-dimethyl- continue to expand. Emerging research suggests its utility in the development of radiopharmaceuticals for diagnostic imaging, as well as in the design of novel antimicrobial agents to address the growing threat of antibiotic resistance. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in drug discovery and chemical biology research.